Cas no 874285-03-7 (3-Bromo-2-fluorophenylacetonitrile)
874285-03-7 structure
Product Name:3-Bromo-2-fluorophenylacetonitrile
CAS No:874285-03-7
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD09864662
CID:709651
PubChem ID:26985257
Update Time:2024-10-26
3-Bromo-2-fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-fluorophenylacetonitrile
- 2-(3-bromo-2-fluoro-phenyl)acetonitrile
- (3-Bromo-2-fluorophenyl)acetonitrile
- 2-(3-bromo-2-fluorophenyl)acetonitrile
- Benzeneacetonitrile,3-bromo-2-fluoro-
- JKRBRQNAVKGEHZ-UHFFFAOYSA-N
- BBL103028
- STL556837
- PC1377
- KM2510
- 3840AC
- SBB094884
- TRA0078808
- FCH1327232
- (3-Bromo-2-fluoro-phenyl)-acetonitrile
- 2-(3-bromo-2-fluorophenyl)ethanenitrile
- AX816123
- 3-Bromo-2-fluorobenzeneacetonitrile (ACI)
- BCP34257
- SCHEMBL333588
- AU-004/43501755
- MFCD09864662
- AKOS005255323
- SY317244
- (3-Bromo-2-fluorophenyl)acetonitrile, 95%
- W15360
- CS-W013171
- EN300-320885
- 874285-03-7
- 3-Bromo-2-fluorobenzeneacetonitrile
- PS-7966
- DTXSID40650422
-
- MDL： MFCD09864662
- Inchi： 1S/C8H5BrFN/c9-7-3-1-2-6(4-5-11)8(7)10/h1-3H,4H2
- InChI Key： JKRBRQNAVKGEHZ-UHFFFAOYSA-N
- SMILES： N#CCC1C(F)=C(Br)C=CC=1
Computed Properties
- Exact Mass: 212.95900
- Monoisotopic Mass: 212.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.589 g/mL at 25 °C
- Boiling Point: 92℃/0.3mm
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.551
- PSA: 23.79000
- LogP: 2.65428
3-Bromo-2-fluorophenylacetonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H319-H335
- Warning Statement： P261-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 3276 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- HazardClass：6.1
3-Bromo-2-fluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032340-500mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 500mg |
421.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032340-1g |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 1g |
632.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH186-200mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 200mg |
163.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH186-50mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 50mg |
66.0CNY | 2021-07-13 | |
| TRC | B692928-100mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692928-250mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B692928-500mg |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B692928-1g |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 1g |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | PC1377-1g |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | PC1377-5g |
3-Bromo-2-fluorophenylacetonitrile |
874285-03-7 | 98% | 5g |
£33.00 | 2025-02-19 |
3-Bromo-2-fluorophenylacetonitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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